Cas no 90804-34-5 (3-(4-hydroxy-3,5-ditert-butyl-phenyl)propanoic acid)

3-(4-hydroxy-3,5-ditert-butyl-phenyl)propanoic acid structure
90804-34-5 structure
Product Name:3-(4-hydroxy-3,5-ditert-butyl-phenyl)propanoic acid
CAS No:90804-34-5
MF:C17H26O3
MW:278.386545658112
CID:995127
Update Time:2024-03-05

3-(4-hydroxy-3,5-ditert-butyl-phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(4-hydroxy-3,5-ditert-butyl-phenyl)propanoic acid
    • 3-[4-Hydroxy-3,5-bis(2-methyl-2-propanyl)phenyl]propanoic acid
    • fenozan
    • 3,5-Di-tert-butyl-4-hydroxyhydocinnamic acid
    • Einecs 243-556-1
    • Inchi: 1S/C17H26O3/c1-16(2,3)12-9-11(7-8-14(18)19)10-13(15(12)20)17(4,5)6/h9-10,20H,7-8H2,1-6H3,(H,18,19)
    • InChI Key: WPMYUUITDBHVQZ-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCC1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1

Computed Properties

  • Exact Mass: 278.188195
  • Monoisotopic Mass: 278.188195
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 311
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.049
  • Boiling Point: 364.3°Cat760mmHg
  • Flash Point: 188.3°C
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